Cas no 2034505-77-4 (5-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide)

• Product Name: 5-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide
• CAS No: 2034505-77-4
• MF: C₁₇H₁₆BrN₅O₂
• MW: 402.245242118835
• CID: 6560015
• PubChem ID: 119102733
• Update Time: 2025-06-15

5-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide
• 5-bromo-N-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)furan-2-carboxamide
• AKOS026694958
• 5-bromo-N-[2-(5-cyclopropyl-3-pyrazin-2-ylpyrazol-1-yl)ethyl]furan-2-carboxamide
• 2034505-77-4
• F6525-1576
• 5-bromo-N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide

• Inchi： 1S/C17H16BrN5O2/c18-16-4-3-15(25-16)17(24)21-7-8-23-14(11-1-2-11)9-12(22-23)13-10-19-5-6-20-13/h3-6,9-11H,1-2,7-8H2,(H,21,24)
• InChI Key： XGIPHIMGFNKJGY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NCCN2C(=CC(C3C=NC=CN=3)=N2)C2CC2)=O)O1

Computed Properties

• Exact Mass: 401.04874g/mol
• Monoisotopic Mass: 401.04874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.8Ų

Additional information on 5-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide

Comprehensive Analysis of 5-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide (CAS No. 2034505-77-4)

The compound 5-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide (CAS No. 2034505-77-4) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a furan-2-carboxamide backbone coupled with a pyrazin-2-yl and cyclopropyl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on this compound due to its promising bioactivity and versatility in synthetic pathways.

In recent years, the demand for novel heterocyclic compounds like 5-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide has surged, driven by advancements in targeted drug delivery and precision agriculture. The compound's brominated furan component is particularly noteworthy, as brominated heterocycles are known for their enhanced stability and reactivity. This aligns with current trends in green chemistry, where researchers seek eco-friendly yet efficient synthetic routes for complex molecules.

The pyrazin-2-yl group in this compound is a key structural feature, often associated with kinase inhibition and antimicrobial activity. With the rise of antibiotic resistance, molecules containing such moieties are being extensively studied for their potential in next-generation therapeutics. Additionally, the cyclopropyl ring introduces steric constraints that can enhance binding affinity to biological targets, a property highly valued in medicinal chemistry.

From a synthetic perspective, 5-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide offers intriguing possibilities for structure-activity relationship (SAR) studies. Its modular design allows for systematic modifications, enabling researchers to fine-tune properties like solubility, bioavailability, and target selectivity. This is particularly relevant in the context of personalized medicine, where tailored molecular solutions are increasingly sought after.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, similar structures have shown promise as plant growth regulators and pest control agents. The furan-2-carboxamide segment, in particular, has been linked to herbicidal activity, making this compound a candidate for sustainable crop protection solutions. This aligns with global efforts to develop eco-friendly pesticides that minimize environmental impact.

Analytical characterization of 5-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying purity and elucidating the compound's three-dimensional structure, which directly impacts its biological activity. Recent advancements in computational chemistry have further enhanced our understanding of this molecule's conformational preferences and intermolecular interactions.

As research into heterocyclic compounds continues to expand, molecules like 5-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide are likely to play increasingly important roles. Their structural complexity and functional diversity make them valuable tools for addressing contemporary challenges in drug discovery, material science, and sustainable agriculture. Future studies may explore its potential in cancer therapeutics, neuroprotective agents, or as a building block for advanced materials with unique electronic properties.